Cas no 1000577-43-4 (5-Isobutyl-1-methylpiperazin-2-one dihydrochloride)
1000577-43-4 structure
Product Name:5-Isobutyl-1-methylpiperazin-2-one dihydrochloride
CAS No:1000577-43-4
MF:C9H18N2O
MW:170.252022266388
CID:3160695
PubChem ID:44630637
Update Time:2025-04-21
5-Isobutyl-1-methylpiperazin-2-one dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- 5-Isobutyl-1-methylpiperazin-2-one dihydrochloride
- AKOS015837533
- 1000577-43-4
-
- Inchi: 1S/C9H18N2O/c1-7(2)4-8-6-11(3)9(12)5-10-8/h7-8,10H,4-6H2,1-3H3
- InChI Key: UUCLKCBICYZVPW-UHFFFAOYSA-N
- SMILES: O=C1CNC(CN1C)CC(C)C
Computed Properties
- Exact Mass: 170.141913g/mol
- Monoisotopic Mass: 170.141913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 170.25g/mol
- XLogP3: 0.9
- Topological Polar Surface Area: 32.3Ų
5-Isobutyl-1-methylpiperazin-2-one dihydrochloride Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
1000577-43-4 (5-Isobutyl-1-methylpiperazin-2-one dihydrochloride) Related Products
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